Cas no 141626-35-9 (N-(2-Butyl-3-(4-(3-(butylamino)propoxy)benzoyl)benzofuran-5-yl)methanesulfonamide)

• Product Name: N-(2-Butyl-3-(4-(3-(butylamino)propoxy)benzoyl)benzofuran-5-yl)methanesulfonamide
• CAS No: 141626-35-9
• Molecular Formula: C₂₇H₃₆N₂O₅S
• Molecular Weight: 500.65014
• CID: 1011345
• PubChem ID: 10255437

N-(2-Butyl-3-(4-(3-(butylamino)propoxy)benzoyl)benzofuran-5-yl)methanesulfonamide Properties

Names and Identifiers

• N-(2-Butyl-3-(4-(3-(butylamino)propoxy)benzoyl)benzofuran-5-yl)methanesulfonamide
• [[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-1,3-thiazol-2-yl]amino]thiourea
• Methanesulfonamide,N-[2-butyl-3-[4-[3-(butylamino)propoxy]benzoyl]-5-benzofuranyl]-
• N-[2-butyl-3-[4-(3-butylamino)propoxy]benzoyl]-5-benzofuranyl]methanesulfonamide
• N-[2-butyl-3-[4-[3-(butylamino)propoxy]benzoyl]-5-benzofuranyl]Methanesulfonamide
• N-DEBUTYL DRONEDARONE-D9
• N-[2-butyl-3-({4-[3-(butylamino)propoxy]phenyl}carbonyl)-1-benzofuran-5-yl]methanesulfonamide
• Debutyldronedarone
• DRONEDARONE METABOLITE H25A
• 141626-35-9
• N-(2-BUTYL-3-{4-[3-(BUTYLAMINO)PROPOXY]BENZOYL-1-BENZOFURAN-5-YL)METHANESULFONAMIDE
• N-[2-butyl-3-[4-[3-(butylamino)propoxy]benzoyl]-1-benzofuran-5-yl]methanesulfonamide
• SR 35021
• SR-35021
• STL451010
• SCHEMBL8510623
• DA-45144
• N-Debutyl-dronedarone
• DRONEDARONE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• Q27275135
• UNII-C3801M93QC
• SR-35021 D7
• Methanesulfonamide, N-(2-butyl-3-(4-(3-(butylamino)propoxy)benzoyl)-5-benzofuranyl)-
• D88018
• C3801M93QC
• BCP13561
• Desbutyl Dronedarone Hydrochloride

• MDL： MFCD18207304
• InChIKey： IJVZZGIAELTWBB-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H36N2O5S/c1-4-6-9-25-26(23-19-21(29-35(3,31)32)12-15-24(23)34-25)27(30)20-10-13-22(14-11-20)33-18-8-17-28-16-7-5-2/h10-15,19,28-29H,4-9,16-18H2,1-3H3
• SMILES： CCCCC1=C(C2=C(C=CC(=C2)NS(=O)(=O)C)O1)C(=O)C3=CC=C(C=C3)OCCCNCCCC

Computed Properties

• Exact Mass: 500.23468
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 15
• Monoisotopic Mass: 500.23449343g/mol
• Heavy Atom Count: 35
• Complexity: 732
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 97.64
• Color/Form: Solid powder
• Density: 1.184